Cas no 27794-93-0 (Potassium Nitrilotris(methylene)triphosphonate)

Potassium Nitrilotris(methylene)triphosphonate Properties

Names and Identifiers

• Amino Trimethylene Phosphonic Acid,Potassium salt
• [nitrilotris(methylene)]trisphosphonic acid, potassium salt
• Phosphonic acid, nitrilotris(methylene)tris-, potassium salt
• [nitrilotris(methylene)]tris-phosphonic aci potassium salt
• Amino tris(methylene phosphonic acid), potassium salt
• Potassium salt of Amino Trimethylene Phosphonic Acid (ATMPKx)
• Potassium salt of Amino Trimethylene Phosphonic Acid
• Einecs 248-660-0
• Potassium Salt of Amino Trimethylene Phosphonic Acid (ATMP·K)
• hexapotassium;1-phosphonato-N,N-bis(phosphonatomethyl)methanamine
• Aminotri(methylenephosphonic acid), hexapotassium salt
• Phosphonic acid, [nitrilotris(methylene)]tris-, hexapotassium salt
• DTXSID20889738
• (Nitrilotris(methylene))trisphosphonic acid, potassium salt
• Hexapotassium (nitrilotris(methylene))trisphosphonate
• Phosphonic acid, P,P',P''-(nitrilotris(methylene))tris-, potassium salt (1:?)
• Phosphonic acid, P,P',P''-(nitrilotris(methylene))tris-, potassium salt (1:6)
• 27794-93-0
• Phosphonic acid, (nitrilotris(methylene))tris-, potassium salt
• EC 248-660-0
• NS00078259
• EINECS 254-983-8
• Phosphonic acid, (nitrilotris(methylene))tris-, hexapotassium salt
• Aminotri(methylenephosphonic acid) hexapotassium salt
• 40588-62-3
• HEXAPOTASSIUM [NITRILOTRIS(METHYLENE)]TRISPHOSPHONATE
• Phosphonic acid, P,P',P''-[nitrilotris(methylene)]tris-, potassium salt (1:6)
• Phosphonic acid, [nitrilotris(methylene)]tris-, potassium salt
• Aminotrimethylenephosphonic acid potassium salt
• [nitrilotris(methylene)]trisphosphonicacid,potassiumsalt
• hexapotassium;1-phosphonato-N, N-bis(phosphonatomethyl)methanamine
• [Nitrilotris(methylene)]trisphosphonic acid potassium salt
• DKPHLYCEFBDQKM-UHFFFAOYSA-H
• +Expand

• InChIKey： DKPHLYCEFBDQKM-UHFFFAOYSA-H
• Inchi： 1S/C3H11NO6P2.4K/c4-3(12(8,9)10)1-2-11(5,6)7;;;;/h3H,1-2,4H2,(H2,5,6,7)(H2,8,9,10);;;;/q;4*+1/p-4
• SMILES： [K+].[K+].[K+].[K+].[K+].[K+].O=P(CN(CP([O-])(=O)[O-])CP([O-])(=O)[O-])([O-])[O-]

Computed Properties

• Exact Mass: 526.70800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 526.708
• Heavy Atom Count: 22
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 7
• Topological Polar Surface Area: 193A^2

Experimental Properties

• LogP: 1.32320
• PSA: 222.24000
• Boiling Point: 746.2 ºC at 760 mmHg
• Flash Point: 405.1ºC
• Density: 2.094